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Compound of Interest

Compound Name: Diisodecyl! adipate

Cat. No.: B167166

An In-depth Technical Guide to Diisodecyl
Adipate

This technical guide provides a comprehensive overview of diisodecyl adipate (DIDA),
focusing on its chemical identity, physical properties, synthesis, and applications. The
information is tailored for researchers, scientists, and drug development professionals, with a
focus on quantitative data and experimental procedures.

Chemical Identification and Molecular Structure

Diisodecyl adipate is a diester of adipic acid and isodecyl alcohol.[1] It is primarily used as a
plasticizer to enhance the flexibility and durability of polymers.[2]
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Identifier Value

CAS Number 27178-16-1[1][3][4][5]

Molecular Formula C26H5004[1][2][4][6]

Molecular Weight 426.67 g/mol [1][3]

EC Number 248-299-9[3][5]

InChl Key YKGYQYOQRGPFTO-UHFFFAOY SA-N[3][4]

DIDA, Hexanedioic acid, diisodecyl ester, Adipic
Synonyms acid diisodecyl ester, Bis(8-methylnonyl)
hexanedioate[1][2][5]

Physicochemical Properties

Diisodecyl adipate is a clear, colorless to pale yellow, oily liquid with a mild odor.[2][6] It is
characterized by low volatility, good thermal stability, and resistance to extraction.[2] A
summary of its key physical and chemical properties is presented below.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.scbt.com/p/diisodecyl-adipate-27178-16-1
https://www.sigmaaldrich.com/JP/ja/product/aldrich/460214
https://webbook.nist.gov/cgi/formula?ID=C27178161
https://pubchem.ncbi.nlm.nih.gov/compound/33733
https://www.scbt.com/p/diisodecyl-adipate-27178-16-1
https://cymitquimica.com/cas/27178-16-1/
https://webbook.nist.gov/cgi/formula?ID=C27178161
https://www.specialchem.com/cosmetics/inci-ingredients/diisodecyl-adipate
https://www.scbt.com/p/diisodecyl-adipate-27178-16-1
https://www.sigmaaldrich.com/JP/ja/product/aldrich/460214
https://www.sigmaaldrich.com/JP/ja/product/aldrich/460214
https://pubchem.ncbi.nlm.nih.gov/compound/33733
https://www.sigmaaldrich.com/JP/ja/product/aldrich/460214
https://webbook.nist.gov/cgi/formula?ID=C27178161
https://www.scbt.com/p/diisodecyl-adipate-27178-16-1
https://cymitquimica.com/cas/27178-16-1/
https://pubchem.ncbi.nlm.nih.gov/compound/33733
https://www.benchchem.com/product/b167166?utm_src=pdf-body
https://cymitquimica.com/cas/27178-16-1/
https://www.specialchem.com/cosmetics/inci-ingredients/diisodecyl-adipate
https://cymitquimica.com/cas/27178-16-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Density 0.916 g/mL at 25 °CJ3]

0.919 - 0.924 g/cm? at 20 °C[7]

Boiling Point = 385 °CJ[7]
Melting Point / Freezing Point 27.4 °C[3]
< -54 °C[7]

Flash Point 221 °CJ[7]

439 °F / 226 °C

Refractive Index n20/D 1.452[3]

1.450 - 1.453 at 25 °C[7]

Viscosity 23 - 27 cP at 20 °C[7]
Acid Value < 0.2 mg KOH/g[7]
Saponification Index 250 - 270[7]
Solubility in Water <0.01% at 25 °C[8]

Synthesis of Diisodecyl Adipate

Diisodecyl adipate is synthesized via the esterification of adipic acid with isodecyl alcohol.[6]
[7] This reaction is typically performed under controlled temperature and pressure in the
presence of a catalyst.

The following protocol is based on a patented method for preparing diisodecyl adipate.[9]
Materials:

e Adipic Acid (1.51)

 Isodecyl Alcohol (1.18 - 1.2 t, representing a 20% excess)

o Catalyst (e.g., tetraisopropyl titanate, 1.5 - 3 kg)
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o Nitrogen gas supply

» Reaction kettle with heating, stirring, and vacuum capabilities

Procedure:

o Charge the reaction kettle with the metered amount of isodecyl alcohol.

» Begin stirring and establish a nitrogen blanket to create an inert atmosphere.

¢ Add the adipic acid to the reaction kettle.

e Heat the mixture to 130-150°C.

 Introduce the catalyst (e.g., tetraisopropyl titanate) into the reaction mixture.

o Steadily increase the temperature to 210°C. At this point, add the remaining excess isodecyl
alcohol.

» Continue to heat the reaction mixture to the target esterification temperature of 240-260°C.

e Maintain the system pressure between 60-120 kPa to facilitate the removal of water as a
byproduct.

e Hold the reaction at a constant temperature (240-260°C) for 3-4 hours.

e Monitor the reaction progress by sampling and analyzing the acid value of the reactants.

e The reaction is considered complete when the acid value is less than 0.2 mgKOH/g.[9]

e Once the target acid value is reached, cool the crude diisodecyl adipate product.

o Purify the crude product through subsequent steps such as neutralization, washing, and
vacuum distillation to remove unreacted materials, catalyst residues, and impurities.
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Caption: Workflow for the synthesis of Diisodecyl Adipate.
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Applications in Research and Industry

Diisodecyl adipate's primary function is as a plasticizer, valued for its ability to impart flexibility
at low temperatures.[7] Its applications span several industries.

o Polymers: It is compatible with a range of polymers including PVC, nitrocellulose, and
synthetic rubbers. In PVC applications, it is often blended with other plasticizers to improve
low-temperature performance in products like films, hoses, and construction elements.[7]

» Cosmetics and Personal Care: DIDA serves as a lightweight, non-greasy emollient in
products such as lotions, creams, sunscreens, and deodorants.[6] It enhances the texture
and spreadability of formulations, leaving a smooth feel on the skin.[6]

e Lubricants: In the lubricants sector, it contributes to a high viscosity index and provides
excellent lubricity at low temperatures.[7]

» Research Applications: DIDA is used in the preparation of polymeric membranes for
electrochemical applications and in the development of biodegradable films with
thermoplastic starch and poly(lactic acid).[8] It has also been used in creating cellulose
triacetate-based films for optical devices.
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Caption: Key application areas for Diisodecyl Adipate (DIDA).
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Metabolic Fate (Based on Analogue Compounds)

While specific metabolic pathways for diisodecyl adipate in humans are not extensively
detailed in the provided literature, studies on the closely related analogue di(2-ethylhexyl)
adipate (DEHA) offer valuable insights. The metabolism of DEHA involves initial hydrolysis

followed by oxidation.

In humans and rats, DEHA is hydrolyzed to mono(2-ethylhexyl) adipate (MEHA) and adipic
acid.[10] The monoester undergoes further oxidation to produce metabolites such as mono-2-
ethyl-5-hydroxyhexyl adipate (5OH-MEHA), mono-2-ethyl-5-oxohexyl adipate (50xo-MEHA),
and mono-5-carboxy-2-ethylpentyl adipate (5cx-MEPA).[11][12] Adipic acid is a major, though
non-specific, urinary metabolite.[10][11] This metabolic process is crucial for assessing human

exposure to adipate plasticizers through biomonitoring.[11]
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Caption: Postulated metabolic pathway of DIDA, based on DEHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Diisodecyl adipate CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167166#diisodecyl-adipate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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